Cas no 2228720-92-9 (1-amino-4-(4-fluorophenyl)pentan-3-ol)

• Product Name: 1-amino-4-(4-fluorophenyl)pentan-3-ol
• CAS No: 2228720-92-9
• MF: C₁₁H₁₆FNO
• MW: 197.24924659729
• CID: 5909974
• PubChem ID: 165626817
• Update Time: 2025-11-01

1-amino-4-(4-fluorophenyl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-4-(4-fluorophenyl)pentan-3-ol
• EN300-1770801
• 2228720-92-9

• Inchi： 1S/C11H16FNO/c1-8(11(14)6-7-13)9-2-4-10(12)5-3-9/h2-5,8,11,14H,6-7,13H2,1H3
• InChI Key： DKJUBAFOSOZBGY-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C)C(CCN)O

Computed Properties

• Exact Mass: 197.121592296g/mol
• Monoisotopic Mass: 197.121592296g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Additional information on 1-amino-4-(4-fluorophenyl)pentan-3-ol

Introduction to 1-amino-4-(4-fluorophenyl)pentan-3-ol (CAS No. 2228720-92-9)

1-amino-4-(4-fluorophenyl)pentan-3-ol, with the Chemical Abstracts Service (CAS) number 2228720-92-9, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an amino group, a fluorinated phenyl ring, and a hydroxyl group, which collectively contribute to its diverse biological activities.

The chemical structure of 1-amino-4-(4-fluorophenyl)pentan-3-ol is particularly noteworthy for its potential as a lead compound in drug discovery. The presence of the amino group and the hydroxyl group provides multiple sites for functionalization and modification, allowing for the synthesis of a wide range of derivatives with varying pharmacological properties. The fluorinated phenyl ring, on the other hand, enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for further development.

Recent studies have highlighted the potential of 1-amino-4-(4-fluorophenyl)pentan-3-ol in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-amino-4-(4-fluorophenyl)pentan-3-ol has also been investigated for its potential as an analgesic agent. Studies have demonstrated that this compound can effectively reduce pain responses in animal models of chronic pain. The mechanism of action is thought to involve the modulation of nociceptive pathways, particularly through the inhibition of specific ion channels and receptors involved in pain signaling.

The pharmacokinetic profile of 1-amino-4-(4-fluorophenyl)pentan-3-ol has been extensively studied to understand its behavior in biological systems. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed from the gastrointestinal tract and distributed throughout the body, with a particular affinity for tissues involved in inflammation and pain. The compound is metabolized primarily by hepatic enzymes, leading to the formation of inactive metabolites that are efficiently eliminated from the body.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-amino-4-(4-fluorophenyl)pentan-3-ol in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings have paved the way for further clinical evaluation in phase II and III trials, which are expected to provide more comprehensive data on its therapeutic potential.

Beyond its direct therapeutic applications, 1-amino-4-(4-fluorophenyl)pentan-3-ol has also been explored as a tool compound in basic research. Its unique chemical structure makes it an excellent probe for studying various biological processes at the molecular level. For example, it has been used to investigate the role of specific enzymes and receptors in inflammatory pathways and pain signaling. This research not only enhances our understanding of these processes but also provides valuable insights into potential targets for drug development.

In conclusion, 1-amino-4-(4-fluorophenyl)pentan-3-ol (CAS No. 2228720-92-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its favorable pharmacological properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials are expected to provide more detailed information on its safety and efficacy, paving the way for its potential use in treating various diseases.